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Compound of Interest

Compound Name: 2-Furancarboxylic acid, anhydride

Cat. No.: B3054667 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and

disposal of 2-Furancarboxylic acid, anhydride. Adherence to these procedures is essential

for ensuring a safe laboratory environment and minimizing risk to personnel and the

environment.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure to 2-Furancarboxylic acid, anhydride.

The following table summarizes the recommended equipment for various tasks.

Body Part Required PPE Standard/Specification

Eyes/Face
Chemical safety goggles and a

face shield
ANSI Z87.1 or EN 166

Hands
Chemical-resistant gloves

(Nitrile or Neoprene rubber)
ASTM F739 or EN 374

Body
Flame-retardant lab coat or

chemical-resistant apron
NFPA 2112 or EN 13034

Respiratory

NIOSH/MSHA-approved

respirator with appropriate

cartridges

Follow OSHA 29 CFR

1910.134
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Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for 2-Furancarboxylic acid, anhydride is not readily

available, data from analogous compounds such as 2-Furancarboxylic acid and other acid

anhydrides indicate the following potential hazards and necessary precautions.

Hazard Category Potential Hazard Recommended Precaution

Inhalation
May cause respiratory tract

irritation.

Handle in a certified chemical

fume hood. Avoid generating

dust.

Skin Contact
Causes skin irritation and

potential burns.

Wear appropriate gloves and

protective clothing.

Eye Contact
Causes serious eye irritation or

damage.[1][2]

Wear chemical safety goggles

and a face shield.[1][3]

Ingestion Harmful if swallowed.
Do not eat, drink, or smoke in

laboratory areas.

Standard Operating Procedure for Handling 2-
Furancarboxylic Acid, Anhydride
The following workflow outlines the essential steps for the safe handling of 2-Furancarboxylic
acid, anhydride from receipt to disposal.
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Workflow for Safe Handling of 2-Furancarboxylic Acid, Anhydride

Preparation

Handling

Waste Disposal

Emergency Procedures

Review Safety Data Sheet (SDS) for analogous compounds

Ensure fume hood is certified and functional

Don appropriate Personal Protective Equipment (PPE)

Weigh and transfer material within the fume hood

Keep container tightly closed when not in use Avoid generation of dust

Collect waste in a labeled, sealed container

Consult and follow institutional and local disposal regulations

Arrange for disposal through a licensed waste management company

Skin Contact: Rinse with plenty of water for 15 minutes Eye Contact: Rinse with water for 15 minutes and seek medical attention Inhalation: Move to fresh air Spill: Evacuate, ventilate, and clean up with appropriate materials

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Furancarboxylic acid, anhydride.
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Experimental Protocols
Step-by-Step Handling Procedure

Preparation:

Before handling, thoroughly review the Safety Data Sheets (SDS) for closely related

compounds like 2-Furancarboxylic acid and acetic anhydride to understand potential

hazards.

Ensure that a calibrated chemical fume hood is operational.

Verify that all necessary PPE is available and in good condition.

Don a lab coat, chemical safety goggles, a face shield, and chemical-resistant gloves.

Weighing and Transfer:

Perform all weighing and transfer operations inside a chemical fume hood to minimize

inhalation exposure.[4]

Use spark-proof tools and avoid creating dust when handling the solid material.

Keep the container of 2-Furancarboxylic acid, anhydride tightly closed when not in use.

During the Experiment:

Handle the substance in a well-ventilated area.[5]

Avoid contact with skin and eyes.[6]

Wash hands thoroughly after handling.[5]

Disposal Plan
Waste Collection:

All waste materials, including contaminated PPE and disposable labware, must be

collected in a designated, clearly labeled, and sealed hazardous waste container.
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Regulatory Compliance:

Disposal of chemical waste must be in strict accordance with all local, state, and federal

regulations.[5]

Consult with your institution's Environmental Health and Safety (EHS) department for

specific guidance.

Disposal Method:

It is recommended to dispose of this material through a licensed chemical waste

management company.

Incineration in a suitable, licensed facility may be an appropriate disposal method.[5]

Do not dispose of this chemical down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3054667?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

